2-(((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)-3-((tetrahydrofuran-2-yl)methyl)benzofuro[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 2-[[5-methyl-2-(4-methylphenyl)-1,3-oxazol-4-yl]methylsulfanyl]-3-(oxolan-2-ylmethyl)-[1]benzofuro[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C27H25N3O4S/c1-16-9-11-18(12-10-16)25-28-21(17(2)33-25)15-35-27-29-23-20-7-3-4-8-22(20)34-24(23)26(31)30(27)14-19-6-5-13-32-19/h3-4,7-12,19H,5-6,13-15H2,1-2H3
• InChI Key: CSZZREZVUCDNKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC(=C(O2)C)CSC3=NC4=C(C(=O)N3CC5CCCO5)OC6=CC=CC=C64
• Molecular Formula: C27H25N3O4S
• Molecular Weight: 487.6 g/mol

Description

2-(((5-methyl-2-(p-tolyl)oxazol-4-yl)methyl)thio)-3-((tetrahydrofuran-2-yl)methyl)benzofuro[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C27H25N3O4S and its molecular weight is 487.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• Synthesis of Novel Heterocyclic Compounds : Novel heterocyclic compounds derived from visnagenone and khellinone have been synthesized, demonstrating significant anti-inflammatory and analgesic activities. These compounds, including thiazolopyrimidines and oxadiazepines, exhibit COX-2 selectivity, indicating potential for therapeutic applications (Abu‐Hashem et al., 2020).

• Antitumor Agents : Compounds designed with pyrrolo[2,3-d]pyrimidine scaffolds showed dual inhibitory activity against human dihydrofolate reductase (DHFR) and thymidylate synthase (TS), presenting them as potent antitumor agents. The study showcases the versatility of pyrimidine derivatives in targeting cancer pathways (Gangjee et al., 2005).

• Antimicrobial and Antitumor Potential : Thiazolidinone derivatives containing thieno[3,4-d]-pyrimidin-4-one moiety have been synthesized, displaying promising antimicrobial activity against a range of bacterial and fungal strains. These compounds highlight the application of pyrimidine derivatives in developing new antimicrobial agents (El Azab & Abdel-Hafez, 2015).

Synthetic Methodologies and Chemical Properties

• Facile Synthesis of Derivatives : A method for synthesizing derivatives of 2,3-(ring fused)-5-(tetrazolyl)-4H-pyrimidin-4-one demonstrates the versatility of pyrimidine derivatives in chemical synthesis, contributing to the development of novel heterocyclic compounds (Kanno et al., 1991).

• Antioxidant Properties : Pyrimidine derivatives have been investigated for their antioxidant properties, with certain compounds showing promising results in scavenging radicals. This research underlines the potential of pyrimidine derivatives in oxidative stress-related therapeutic applications (Akbas et al., 2018).